Cas no 62-76-0 (Sodium oxalate)

• Product Name: Sodium oxalate
• CAS No: 62-76-0
• MF: C₂Na₂O₄
• MW: 133.998542785645
• MDL: MFCD00012465
• CID: 33795
• PubChem ID: 24861776
• Update Time: 2026-05-14

Sodium oxalate Chemical and Physical Properties

Names and Identifiers

• Sodium oxalate
• disodiumethanedioate
• Ethanedioicacid,disodiumsalt
• natriumoxalat
• oxalatedesodium
• stavelansodny
• DI-SODIUM OXALATE
• ETHANEDIOIC ACID SODIUM SALT
• disodium,oxalate
• Sodium Oxalat
• Oxalic acid sodiuM salt
• Oxalic acid disodium salt
• 草酸钠
• Disodium oxalate
• Ethanedioic acid, disodium salt
• Sodiumoxalate
• Oxalic acid, disodium salt
• Natriumoxalat [German]
• Stavelan sodny [Czech]
• Ethanedioic acid disodium salt
• 7U0V68LT9X
• Ethanedioic acid, sodium salt (1:2)
• Sodium oxalate, ACS reagent
• Stavelan sodny
• Sodium oxalate, 98.5%, extra pure
• Sodium oxalate, 99.5%, for analysis
• disodium ethanedi
• Sodium Oxalate[CRM]
• Sodium oxalate,99%
• Sodium oxalate standard titration solution

• MDL： MFCD00012465
• Inchi： 1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2
• InChI Key： ZNCPFRVNHGOPAG-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(C(=O)[O-])=O
• BRN： 3631622

Computed Properties

• Exact Mass: 133.95900
• Monoisotopic Mass: 133.959198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.34
• Melting Point: 250-270 ºC
• Boiling Point: 365.1oC at 760 mmHg
• Flash Point: 188.8 oC
• PH: 7-8.5 (25℃, 2.5% in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 37 g/L (20 ºC)
• Stability/Shelf Life: Stability Stable; hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 80.26000
• LogP: -3.51380
• Merck: 14,8650
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in ethanol. Its aqueous solution is nearly neutral

Sodium oxalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：3282
• WGK Germany：nwg
• Hazard Category Code： 21/22
• Safety Instruction： S24/25-S45-S36/37/39-S26-S36
• FLUKA BRAND F CODES：21
• RTECS：KI1750000
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Store in cold storage.
• Hazard Level：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds